Grubbs Catalyst 2nd Generation
Grubbs Catalyst 2nd Generation
Brand Name:
Vulcanchem
CAS No.:
246047-72-3
VCID:
VC21105777
InChI:
InChI=1S/C21H26N2.C18H33P.C7H6.2ClH.Ru/c1-14-9-16(3)20(17(4)10-14)22-7-8-23(13-22)21-18(5)11-15(2)12-19(21)6;1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-7-5-3-2-4-6-7;;;/h9-12H,7-8H2,1-6H3;16-18H,1-15H2;1-6H;2*1H;/q;;;;;+2/p-2
SMILES:
CC1=CC(=C(C(=C1)C)N2CCN(C2=[Ru](=CC3=CC=CC=C3)(Cl)Cl)C4=C(C=C(C=C4C)C)C)C.C1CCC(CC1)P(C2CCCCC2)C3CCCCC3
Molecular Formula:
C46H65Cl2N2PRu
Molecular Weight:
849 g/mol
Grubbs Catalyst 2nd Generation
CAS No.: 246047-72-3
Cat. No.: VC21105777
Molecular Formula: C46H65Cl2N2PRu
Molecular Weight: 849 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 246047-72-3 |
|---|---|
| Molecular Formula | C46H65Cl2N2PRu |
| Molecular Weight | 849 g/mol |
| IUPAC Name | benzylidene-[1,3-bis(2,4,6-trimethylphenyl)imidazolidin-2-ylidene]-dichlororuthenium;tricyclohexylphosphane |
| Standard InChI | InChI=1S/C21H26N2.C18H33P.C7H6.2ClH.Ru/c1-14-9-16(3)20(17(4)10-14)22-7-8-23(13-22)21-18(5)11-15(2)12-19(21)6;1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-7-5-3-2-4-6-7;;;/h9-12H,7-8H2,1-6H3;16-18H,1-15H2;1-6H;2*1H;/q;;;;;+2/p-2 |
| Standard InChI Key | FCDPQMAOJARMTG-UHFFFAOYSA-L |
| SMILES | CC1=CC(=C(C(=C1)C)N2CCN(C2=[Ru](=CC3=CC=CC=C3)(Cl)Cl)C4=C(C=C(C=C4C)C)C)C.C1CCC(CC1)P(C2CCCCC2)C3CCCCC3 |
| Canonical SMILES | CC1=CC(=C(C(=C1)C)N2CCN(C2=[Ru](=CC3=CC=CC=C3)(Cl)Cl)C4=C(C=C(C=C4C)C)C)C.C1CCC(CC1)P(C2CCCCC2)C3CCCCC3 |
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